Cas no 57314-07-5 (1,2-Butanediol, 4-methoxy-, (S)-)

1,2-Butanediol, 4-methoxy-, (S)- structure

57314-07-5 structure

Product Name:1,2-Butanediol, 4-methoxy-, (S)-

CAS No:57314-07-5

MF:C₅H₁₂O₃

MW:120.146982192993

CID:345808

PubChem ID:15720951

Update Time:2025-04-19

1,2-Butanediol, 4-methoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

- 1,2-Butanediol, 4-methoxy-, (S)-
- (2S)-4-methoxybutane-1,2-diol
- DTXSID70577370
- SCHEMBL10304890
- EN300-6953758
- 57314-07-5
- Inchi： 1S/C5H12O3/c1-8-3-2-5(7)4-6/h5-7H,2-4H2,1H3/t5-/m0/s1
- InChI Key： LKAJWFLIIFXVPZ-YFKPBYRVSA-N
- SMILES： O[C@H](CO)CCOC

Computed Properties

Exact Mass: 120.07866
Monoisotopic Mass: 120.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 46.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 49.7Å²

Experimental Properties

PSA: 49.69

1,2-Butanediol, 4-methoxy-, (S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6953758-0.05g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.05g	$285.0	2023-07-07
Enamine	EN300-6953758-0.1g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.1g	$426.0	2023-07-07
Enamine	EN300-6953758-0.25g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.25g	$607.0	2023-07-07
Enamine	EN300-6953758-0.5g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.5g	$959.0	2023-07-07
Enamine	EN300-6953758-1.0g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	1.0g	$1229.0	2023-07-07
Enamine	EN300-6953758-2.5g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	2.5g	$2408.0	2023-07-07
Enamine	EN300-6953758-5.0g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	5.0g	$3562.0	2023-07-07
Enamine	EN300-6953758-10.0g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	10.0g	$5283.0	2023-07-07
1PlusChem	1P01INA6-50mg	1,2-Butanediol, 4-methoxy-, (S)-	57314-07-5	95%	50mg	$402.00	2023-12-16
1PlusChem	1P01INA6-100mg	1,2-Butanediol, 4-methoxy-, (S)-	57314-07-5	95%	100mg	$589.00	2023-12-16

1,2-Butanediol, 4-methoxy-, (S)- Related Literature

1. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

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